3-Ethyl-9H-xanthen-9-one

• IUPAC Name: 3-ethylxanthen-9-one
• InChI: InChI=1S/C15H12O2/c1-2-10-7-8-12-14(9-10)17-13-6-4-3-5-11(13)15(12)16/h3-9H,2H2,1H3
• InChI Key: ODXCRAAJULACQN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)C(=O)C3=CC=CC=C3O2
• Molecular Formula: C15H12O2
• DSSTOX Substance ID: DTXSID50608212
• Molecular Weight: 224.25 g/mol
• CAS RN: 91483-11-3

Description

3-Ethyl-9H-xanthen-9-one is a derivative of xanthone, which is an aromatic oxygenated heterocycle with a dibenzo-γ-pyrone scaffold. Xanthones are yellow-colored and oxygen-containing heterocycles. They are known for their wide range of pharmacological activities, including antioxidant and anti-inflammatory activities.

Synthesis Analysis

Xanthones can be synthesized via various methods. The classical method involves the use of a mixture of polyphenol and different salicylic acids heated with acetic anhydride as the dehydrating agent. Other methods include the use of ytterbium, palladium, ruthenium, copper catalysis; the use of chromen-4-ones as building blocks; the use of the Friedel–Crafts reaction; Ullmann-ether coupling; metal-free oxidative coupling; intermolecular and intramolecular couplings; xanthone synthesis via the intermolecular Diels–Alder reaction; a novel decarboxylative aminocatalytic strategy; use of the Michael reaction, and the use of the Knoevenagel–Michael, Michael/Michael, Michael/Henry cycloadditions; and [4+2] cycloaddition.

Scientific Research Applications

Synthesis Applications

• Novel Homologation Methods : 3-Ethyl-9H-xanthen-9-one is involved in the synthesis of various xanthene derivatives. A study by Prashad, Lu, and Repic (2004) details an efficient synthesis method using this compound in the homologation of xanthydrol, thioxanthydrol, and 9,10-dihydro-10-methyl-9-acridinol (Prashad, Lu, & Repic, 2004).

• Innovative Synthesis of Xanthene Derivatives : A study outlines a method for synthesizing 9H-xanthene derivatives. This involves condensing xylenols with aromatic aldehydes, with the xanthene derivatives obtained in good to excellent yields (Mobinikhaledi, Moghanian, & Deinavizadeh, 2013).

Material Science Applications

• Polyimide Materials : Trofimenko and Auman (1994) explored the use of xanthene dianhydrides, including derivatives of 3-Ethyl-9H-xanthen-9-one, in creating polyimide films with promising applications in electronics due to their good mechanical properties and lower dielectric constants (Trofimenko & Auman, 1994).

Chemical Engineering and Corrosion Inhibition

• Corrosion Inhibitors : Arrousse et al. (2021) conducted a theoretical and experimental study on compounds derived from 3-Ethyl-9H-xanthen-9-one, demonstrating their effectiveness as corrosion inhibitors in acidic media, protecting mild steel surfaces (Arrousse et al., 2021).

Medicinal Chemistry Applications

• Gastric Antisecretory Activity : Bender et al. (1983) investigated a series of 9H-xanthen-9-amines, structurally similar to 3-Ethyl-9H-xanthen-9-one, for their gastric antisecretory activity, finding potential medicinal applications (Bender et al., 1983).

Analytical Chemistry Applications

• Ionophore for Aluminum(III) Ions : Yari, Darvishi, and Shamsipur (2006) explored the use of a xanthone derivative as an ionophore in a PVC membrane electrode for detecting aluminum(III) ions, demonstrating its application in analytical chemistry (Yari, Darvishi, & Shamsipur, 2006).

Future Directions

Xanthones, including 3-Ethyl-9H-xanthen-9-one, have a large diversity of medical applications, including antioxidant and anti-inflammatory activities. Further investigations are needed to improve their potential clinical outcomes.